Cas no 1150114-54-7 (5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic Acid)

5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic acid is a boronic acid derivative featuring a sterically hindered t-butyldimethylsilyl (TBS) protecting group and a methoxy substituent. This compound is particularly useful in Suzuki-Miyaura cross-coupling reactions, where its boronic acid moiety facilitates the formation of carbon-carbon bonds in the synthesis of biaryl structures. The TBS group enhances stability, protecting the phenolic hydroxyl group from unwanted side reactions while allowing selective deprotection when required. Its structural features make it valuable in pharmaceutical and materials science research, particularly for constructing complex aromatic frameworks with high precision. The compound is typically handled under inert conditions to preserve reactivity.

5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic Acid structure

1150114-54-7 structure

Product Name:5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic Acid

CAS No:1150114-54-7

MF:C₁₃H₂₃BO₄Si

MW:282.21582531929

MDL:MFCD11855847

CID:839968

PubChem ID:46739406

Update Time:2025-06-07

5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic Acid Chemical and Physical Properties

Names and Identifiers

- 5-(T-BUTYLDIMETHYLSILYLOXY)-2-METHOXYPHENYLBORONIC ACID
- 5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic
- A-5062
- ACMC-2099mr
- AG-D-35681
- ANW-16753
- CTK4A9036
- I04-2008
- KB-41151
- 1150114-54-7
- (5-{[tert-Butyl(dimethyl)silyl]oxy}-2-methoxyphenyl)boronic acid
- Boronic acid, B-[5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methoxyphenyl]-
- MFCD11855847
- G74175
- DB-368149
- DTXSID40675014
- 5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronicacid
- AWB11454
- {5-[(tert-butyldimethylsilyl)oxy]-2-methoxyphenyl}boronic acid
- AKOS015837871
- BS-19340
- 5-(tert-butyldimethylsilyloxy)-2-methoxyphenylboronic acid
- 5-[(TERT-BUTYLDIMETHYLSILYL)OXY]-2-METHOXYPHENYLBORONIC ACID
- [5-[tert-butyl(dimethyl)silyl]oxy-2-methoxyphenyl]boronic acid
- CS-0178258
- 5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic Acid
- MDL： MFCD11855847
- Inchi： 1S/C13H23BO4Si/c1-13(2,3)19(5,6)18-10-7-8-12(17-4)11(9-10)14(15)16/h7-9,15-16H,1-6H3
- InChI Key： NCHIYWZIGSNWFK-UHFFFAOYSA-N
- SMILES： [Si](C)(C)(C(C)(C)C)OC1C=CC(=C(B(O)O)C=1)OC

Computed Properties

Exact Mass: 282.1458659g/mol
Monoisotopic Mass: 282.1458659g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 5
Complexity: 291
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.9Å²

5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic Acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019114685-5g	5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic acid	1150114-54-7	95%	5g	$855.00	2023-09-04
TRC	B699268-100mg	5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic Acid	1150114-54-7		100mg	$ 144.00	2023-04-18
TRC	B699268-250mg	5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic Acid	1150114-54-7		250mg	$ 287.00	2023-04-18
TRC	B699268-500mg	5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic Acid	1150114-54-7		500mg	$ 437.00	2023-04-18
TRC	B699268-1g	5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic Acid	1150114-54-7		1g	$ 620.00	2023-04-18
Chemenu	CM205152-1g	5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic acid	1150114-54-7	95%	1g	$458	2023-02-03
abcr	AB271245-1 g	5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic acid; 98%	1150114-54-7		1 g	€552.00	2023-07-20
abcr	AB271245-1g	5-(t-Butyldimethylsilyloxy)-2-methoxyphenylboronic acid, 98%; .	1150114-54-7	98%	1g	€552.00	2025-02-16
1PlusChem	1P000G3B-100mg	Boronic acid, B-[5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methoxyphenyl]-	1150114-54-7	97%	100mg	$135.00	2023-12-26
1PlusChem	1P000G3B-250mg	Boronic acid, B-[5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-2-methoxyphenyl]-	1150114-54-7	97%	250mg	$201.00	2023-12-26